Cas no 2229646-70-0 (4-(3-bromopyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(3-bromopyridin-2-yl)but-3-en-2-one
• CAS No: 2229646-70-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 6051167
• PubChem ID: 165741296
• Update Time: 2025-06-08

4-(3-bromopyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-2-yl)but-3-en-2-one
• EN300-1926953
• 2229646-70-0

• Inchi： 1S/C9H8BrNO/c1-7(12)4-5-9-8(10)3-2-6-11-9/h2-6H,1H3/b5-4+
• InChI Key： INEFOWKJSQIGOV-SNAWJCMRSA-N
• SMILES： BrC1=CC=CN=C1/C=C/C(C)=O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 4-(3-bromopyridin-2-yl)but-3-en-2-one

Introduction to 4-(3-bromopyridin-2-yl)but-3-en-2-one (CAS No: 2229646-70-0)

4-(3-bromopyridin-2-yl)but-3-en-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2229646-70-0, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both a brominated pyridine moiety and an α,β-unsaturated ketone moiety makes it a versatile intermediate for the development of novel therapeutic agents.

The structural framework of 4-(3-bromopyridin-2-yl)but-3-en-2-one consists of a butenone core substituted with a 3-bromopyridine group at the fourth position. This configuration imparts distinct reactivity, making it a valuable building block for further chemical modifications. The bromine atom in the pyridine ring enhances electrophilic substitution reactions, while the conjugated system of the butenone allows for various additions and cyclizations. These features are particularly useful in constructing complex molecular architectures required for biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the bromopyridine scaffold. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting various diseases. The introduction of a bromine atom at the 3-position of the pyridine ring further modulates its interactions with biological targets, enhancing binding affinity and selectivity. This has led to several studies investigating its potential as an intermediate in synthesizing kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most compelling aspects of 4-(3-bromopyridin-2-yl)but-3-en-2-one is its utility in cross-coupling reactions. The brominated pyridine moiety is particularly amenable to Suzuki-Miyaura, Buchwald-Hartwig, and other palladium-catalyzed coupling reactions, allowing for the introduction of aryl, heteroaryl, and alkyl groups. These transformations are crucial for generating libraries of compounds with diverse structures and functionalities. Such libraries are often employed in high-throughput screening (HTS) campaigns to identify lead compounds with desired biological activity.

The α,β-unsaturated ketone functionality in 4-(3-bromopyridin-2-yl)but-3-en-2-one also provides opportunities for further derivatization. This moiety can undergo Michael additions with nucleophiles such as amines, thiols, and alcohols, leading to the formation of enaminones or thioenaminones. These derivatives have been explored for their antimicrobial and anti-inflammatory properties. Additionally, the unsaturated ketone can participate in intramolecular cyclization reactions, yielding heterocyclic compounds that may exhibit unique pharmacological effects.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(3-bromopyridin-2-yl)but-3-en-2-one's reactivity. Molecular modeling studies have predicted favorable interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These predictions have guided experimental efforts aimed at optimizing its structure for improved efficacy and reduced toxicity. For instance, virtual screening techniques have been used to identify optimal substituents on the pyridine ring that enhance binding to specific protein targets.

The synthesis of 4-(3-bromopyridin-2-yl)but-3-en-2-one has also seen significant developments. Modern synthetic methodologies have enabled more efficient and scalable production routes compared to traditional approaches. Transition-metal-catalyzed reactions play a pivotal role in constructing the desired framework with high regioselectivity and yield. Additionally, green chemistry principles have been integrated into these synthetic processes to minimize waste and improve sustainability. Such innovations are essential for ensuring that pharmaceutical intermediates like this one can be produced responsibly on an industrial scale.

The pharmaceutical industry continues to leverage 4-(3-bromopyridin-2-yl)but-3-en-2-one as a key intermediate in drug development pipelines. Its structural versatility allows for rapid diversification of molecular structures, facilitating the identification of novel lead compounds with therapeutic potential. Furthermore, its well-documented synthetic accessibility makes it an attractive choice for academic research laboratories seeking to explore new chemical space without excessive resource expenditure.

In conclusion,4-(3-bromopyridin-2-yl)butenone (CAS No: 2229646 70 0) represents a promising compound in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery efforts Its combination of reactivity patterns functional groups